4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde

Specification

• Molecular Formula: C8H3ClF4O
• Molecular Weight: 226.55 g/mol
• IUPAC Name: 4-chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde
• Standard InChI: InChI=1S/C8H3ClF4O/c9-6-2-5(8(11,12)13)4(3-14)1-7(6)10/h1-3H
• Standard InChI Key: CZXOJQLZFDXRIT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)Cl)C(F)(F)F)C=O

Introduction

4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde is an organic compound characterized by its unique arrangement of substituents, including a chloro group, a fluoro group, and a trifluoromethyl group attached to a benzaldehyde structure. Its molecular formula is C₈H₃ClF₄O, and it plays a significant role as a precursor in synthesizing complex organic molecules, particularly in pharmaceuticals and medicinal chemistry.

Synthesis Methods

The synthesis of 4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde typically involves multi-step reactions. Common methods include the use of catalysts like aluminum chloride and solvents such as dichloromethane to facilitate the reaction process.

Applications in Medicinal Chemistry

This compound is investigated for its potential role in developing bioactive molecules due to its unique electronic properties, which enhance its interaction with biological targets. It serves as a probe in biochemical studies, particularly in modulating enzyme or receptor activity.

Biological Activity and Mechanism of Action

The biological activity of 4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde is influenced by its ability to interact with various molecular targets. The presence of fluorine atoms significantly affects its reactivity and binding affinity, potentially enhancing its biological activity.

Comparison with Similar Compounds

Compounds like 5-Chloro-4-fluoro-2-(trifluoromethyl)benzaldehyde share similar structural features but differ in the arrangement of their substituents. This difference impacts their chemical behavior and potential applications.

Compound	Molecular Formula	Molecular Weight
4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde	C₈H₃ClF₄O	226.55 g/mol
5-Chloro-4-fluoro-2-(trifluoromethyl)benzaldehyde	C₈H₃ClF₄O	226.56 g/mol

Safety and Handling

Handling 4-Chloro-5-fluoro-2-(trifluoromethyl)benzaldehyde requires caution due to its potential hazards. It is classified with hazard statements H315, H319, and H335, indicating risks of skin and eye irritation and respiratory tract irritation.

Hazard Statement	Description
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.